Cas no 32372-86-4 (9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride)

• Product Name: 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride
• CAS No: 32372-86-4
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• MDL: MFCD01217667
• CID: 3168257
• PubChem ID: 47003243
• Update Time: 2025-10-30

9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride
• Z1262327463
• 6,7-Dihydro-5H-dibenzo[c,e]azepinehydrochloride
• 6,7-dihydro-5h-dibenz[c,e]azepine hydrochloride
• 9-azatricyclo[9.4.0.0,2,7]pentadeca-1(15),2,4,6,11,13-hexaene hydrochloride
• 6,7-dihydro-5H-benzo[d][2]benzazepine;hydrochloride
• 9-azatricyclo[9.4.0.0(2),?]pentadeca-1(11),2(7),3,5,12,14-hexaene hydrochloride
• 993-688-5
• HBA37286
• 6,7-Dihydro-5H-dibenzo[c,e]azepine hydrochloride
• AKOS008110485
• 9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene hydrochloride
• 9-Azatricyclo(9.4.0.0,2,7)pentadeca-1(15),2,4,6,11,13-hexaene hydrochloride
• MFCD01217667
• 9-azatricyclo[9.4.0.0?,?]pentadeca-1(11),2(7),3,5,12,14-hexaene hydrochloride
• 6,7-Dihydro-5H-dibenzo[c,e]azepine HCl
• EN300-64828
• 32372-86-4

• MDL： MFCD01217667
• Inchi： 1S/C14H13N.ClH/c1-3-7-13-11(5-1)9-15-10-12-6-2-4-8-14(12)13;/h1-8,15H,9-10H2;1H
• InChI Key： DJAMRLZIEKUCJX-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC=CC=2C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 231.0814771Da
• Monoisotopic Mass: 231.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride

Introduction to 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride (CAS No: 32372-86-4)

9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride, identified by the chemical identifier CAS No 32372-86-4, represents a compound of significant interest in the realm of medicinal chemistry and pharmacological research. This tricyclic azaheterocycle has garnered attention due to its unique structural framework and potential biological activities. The compound's intricate cyclic structure, featuring a nitrogen atom integrated into a tricyclic system, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular architecture of 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride is characterized by its complexity and rigidity, which can influence its interactions with biological targets. The presence of multiple double bonds and the incorporation of a nitrogen atom introduce various functional groups that may contribute to its pharmacological properties. This structural complexity makes it an attractive scaffold for medicinal chemists seeking to design molecules with tailored biological activities.

In recent years, there has been growing interest in tricyclic compounds due to their potential to exhibit high binding affinity and selectivity towards biological targets. The tricyclic azaheterocycle core in 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride is particularly noteworthy because it combines the features of both tricyclic systems and azaheterocycles. These structural elements have been shown to enhance the pharmacological properties of compounds by improving solubility, metabolic stability, and target binding affinity.

One of the most compelling aspects of 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride is its potential as a scaffold for developing novel therapeutic agents. The compound's unique structural features suggest that it may interact with biological targets in ways that are distinct from conventional drug molecules. This has prompted researchers to investigate its potential applications in various therapeutic areas.

Recent studies have highlighted the importance of tricyclic azaheterocycles in drug discovery due to their ability to modulate a wide range of biological pathways. The structural motif of 9-Azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride aligns well with this trend and suggests that it may have applications in the treatment of diseases such as cancer、neurodegenerative disorders、and inflammatory conditions.

The hydrochloride salt form of this compound enhances its solubility and bioavailability，making it more suitable for pharmaceutical applications。The salt form also improves the stability of the compound，which is crucial for its formulation into viable drug products。These properties make 9-Azatricyclo9.4.0.0,,2,,7,pentadeca-1(15),2,4,6,11,13-hexaene Hydrochloride an attractive candidate for further development.

In addition to its structural features，the chemical properties of CAS No 32372-86-4 contribute to its potential as a pharmacological agent。The compound's stability under various conditions，including storage and biological environments，is essential for its practical application。Furthermore，its compatibility with different pharmaceutical formulations makes it a versatile candidate for drug development.

The synthesis of 9-Azatricyclo9.4.0.,,2.,,7.,pentadeca-1(15),2,4,6,11,
hydrochloride presents both challenges and opportunities for synthetic chemists。The complex cyclic structure requires precise synthetic strategies to ensure high yield and purity。However，the successful synthesis of this compound would open up new avenues for exploring its pharmacological potential。

The investigation into the biological activity of CAS No 32372-86-4 is ongoing，with researchers focusing on elucidating its interactions with various biological targets。Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors，making it a promising candidate for treating a range of diseases。Further research is needed to fully understand its mechanisms of action and therapeutic potential。

The development of novel pharmaceutical agents relies heavily on the discovery and optimization of new chemical scaffolds。Compounds like 9-Azatricyclo9.,,.,.,,,,-,,,-,-,-,-,-,-,-,-,-,-,-,-,-,-,
-,.,.-,,.-,,.-,,.-,,.-,,.-,,.-,,.-,,.-,,.-,
hydrochloride (CAS No: 32372-86-4) play a crucial role in this process by providing new starting points for drug design。The unique structural features and potential biological activities of this compound make it an exciting prospect for future research。

In conclusion，CAS No 32372-86-4, known as 9-Azatricyclo9..,..,.,.,.,.,.,.,.,.,.,.,.,.,.,.-.hydrochloride, represents a significant advancement in medicinal chemistry。Its complex structure，potential biological activities，and favorable chemical properties make it a valuable candidate for further exploration in drug discovery。As research continues to uncover new insights into its pharmacological profile，this compound holds promise for contributing to the development of novel therapeutic agents that could improve patient outcomes across various medical conditions。